molecular formula C₂₈H₃₆O₄ B1142216 UVI3003 CAS No. 1000070-65-4

UVI3003

Cat. No. B1142216
CAS RN: 1000070-65-4
M. Wt: 436.58
InChI Key:
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Description

UVI3003, also known as UVI3003, is a useful research compound. Its molecular formula is C₂₈H₃₆O₄ and its molecular weight is 436.58. The purity is usually 95%.
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properties

CAS RN

1000070-65-4

Product Name

UVI3003

Molecular Formula

C₂₈H₃₆O₄

Molecular Weight

436.58

synonyms

3-[4-Hydroxy-3-[5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-3-(pentyloxy)-2-naphthalenyl]phenyl]-2-Propenoic Acid; 

Origin of Product

United States

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